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Introduction
CT1113 is a potent small molecule inhibitor of the deubiquitinating enzymes (DUBs) USP25

and USP28.[1] These enzymes play a critical role in regulating the stability of key oncoproteins.

By inhibiting USP25 and USP28, CT1113 promotes the degradation of these proteins, leading

to cell cycle arrest and apoptosis in cancer cells. This application note provides a detailed

protocol for the analysis of apoptosis induced by CT1113 in cancer cell lines using Annexin V

and Propidium Iodide (PI) staining followed by flow cytometry.

Mechanism of Action: In Philadelphia chromosome-positive acute lymphoblastic leukemia

(Ph+ALL), CT1113 has been shown to destabilize the BCR-ABL1 fusion protein and its

downstream target STAT5, leading to their degradation.[2][3] In T-cell acute lymphoblastic

leukemia (T-ALL), CT1113 promotes the degradation of NOTCH1 and Sterol Regulatory

Element-Binding Protein 1 (SREBP1).[4][5] The inhibition of these oncogenic drivers by

CT1113 culminates in the induction of apoptosis.
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Caption: CT1113 inhibits USP25/USP28, leading to oncogene degradation and apoptosis.

Experimental Protocol: Apoptosis Detection by Flow
Cytometry
This protocol is based on the principle that early apoptotic cells translocate phosphatidylserine

(PS) to the outer leaflet of the plasma membrane, where it can be detected by fluorescently

labeled Annexin V. Late apoptotic and necrotic cells have compromised membrane integrity,

allowing the nuclear stain Propidium Iodide (PI) to enter.
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Materials
CT1113

Cancer cell line of interest (e.g., Sup-B15 for Ph+ALL, Jurkat for T-ALL)

Complete cell culture medium

Phosphate-Buffered Saline (PBS), cold

Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V-FITC, Propidium Iodide, and

1X Binding Buffer)

Flow cytometer

Microcentrifuge

Flow cytometry tubes

Experimental Workflow

Cell Preparation Staining Analysis

1. Seed Cells 2. Treat with CT1113
(include vehicle control) 3. Incubate 4. Harvest & Wash Cells 5. Resuspend in

1X Binding Buffer 6. Add Annexin V-FITC & PI 7. Incubate (dark) 8. Acquire on
Flow Cytometer 9. Analyze Data
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Caption: Workflow for flow cytometry analysis of apoptosis.

Procedure
Cell Seeding: Seed cells at a density of 1 x 10^6 cells/well in a 6-well plate and allow them to

adhere overnight (for adherent cells) or recover for a few hours (for suspension cells).

Treatment: Treat cells with varying concentrations of CT1113 (e.g., 0, 100, 200, 400 nM) for

a predetermined time (e.g., 24, 48, or 72 hours). Include a vehicle-only (DMSO) control.
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Cell Harvesting:

Suspension cells: Collect cells by centrifugation at 300 x g for 5 minutes.

Adherent cells: Collect the culture medium (containing floating apoptotic cells) and detach

the adherent cells using a gentle cell scraper or trypsin. Combine with the supernatant and

centrifuge.

Washing: Wash the cell pellet twice with cold PBS and centrifuge at 300 x g for 5 minutes.

Staining:

Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Flow Cytometry Analysis:

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the samples on a flow cytometer within one hour.

Acquire a minimum of 10,000 events per sample.

Data Analysis and Interpretation
The flow cytometry data can be visualized in a dot plot with Annexin V-FITC fluorescence on

the x-axis and PI fluorescence on the y-axis. The cell populations are defined as follows:

Lower-Left Quadrant (Annexin V- / PI-): Live cells

Lower-Right Quadrant (Annexin V+ / PI-): Early apoptotic cells

Upper-Right Quadrant (Annexin V+ / PI+): Late apoptotic/necrotic cells

Upper-Left Quadrant (Annexin V- / PI+): Necrotic cells (often considered debris and may be

excluded from the apoptotic population analysis)
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Data Presentation
The quantitative data obtained from the flow cytometry analysis should be summarized in a

table for clear comparison. While specific data for CT1113 is not publicly available in the

searched literature, the following table provides an illustrative example of how to present the

results.

Table 1: Illustrative Data for Apoptosis Induction by CT1113 in Sup-B15 Cells after 48h

Treatment

CT1113
Concentration (nM)

% Viable Cells
(Annexin V- / PI-)

% Early Apoptotic
Cells (Annexin V+ /
PI-)

% Late
Apoptotic/Necrotic
Cells (Annexin V+ /
PI+)

0 (Vehicle) 92.5 ± 2.1 3.5 ± 0.8 2.0 ± 0.5

100 75.3 ± 3.5 15.2 ± 2.3 7.5 ± 1.2

200 50.1 ± 4.2 28.9 ± 3.1 18.0 ± 2.5

400 25.6 ± 3.8 40.5 ± 4.5 30.9 ± 3.9

Note: The data presented in this table is for illustrative purposes only and does not represent

actual experimental results.

Conclusion
The Annexin V/PI staining method coupled with flow cytometry is a robust and reliable

technique for quantifying the apoptotic effects of CT1113. This application note provides a

comprehensive protocol and data presentation framework to aid researchers in evaluating the

pro-apoptotic activity of this promising anti-cancer agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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